Cas no 2098137-93-8 (1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide)

• Product Name: 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide
• CAS No: 2098137-93-8
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 5729236
• PubChem ID: 121213498
• Update Time: 2025-10-28

1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS026723966
• F2198-5016
• 1-ethyl-3-pyridin-4-ylpyrazole-4-carboximidamide
• 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide
• 2098137-93-8
• 1H-Pyrazole-4-carboximidamide, 1-ethyl-3-(4-pyridinyl)-

• Inchi： 1S/C11H13N5/c1-2-16-7-9(11(12)13)10(15-16)8-3-5-14-6-4-8/h3-7H,2H2,1H3,(H3,12,13)
• InChI Key： VGUAESDKMIPBPE-UHFFFAOYSA-N
• SMILES： N1(C=C(C(=N)N)C(C2C=CN=CC=2)=N1)CC

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 399.2±52.0 °C(Predicted)
• pka: 10.75±0.50(Predicted)

Additional information on 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide

Introduction to 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide (CAS No. 2098137-93-8)

1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 2098137-93-8, this compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of an ethyl group at the 1-position, a pyridin-4-yl substituent at the 3-position, and a carboximidamide functional group at the 4-position contributes to its distinct chemical profile, making it a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a fused ring system consisting of a pyrazole ring and a pyridine ring, which are connected through a nitrogen atom. This arrangement introduces a rich array of electronic and steric interactions that can influence its reactivity and biological efficacy. The carboximidamide moiety, in particular, is known for its ability to participate in hydrogen bonding and coordinate with various biological targets, making it a valuable feature for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives, particularly those incorporating nitrogen-rich heterocycles. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide positions it as a candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding sites. The pyridine ring can engage in π-stacking interactions with aromatic residues in proteins, while the carboximidamide group can form hydrogen bonds with polar amino acid side chains or backbone atoms. This dual interaction capability suggests that 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide may exhibit high binding affinity and selectivity towards specific biological receptors.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential as kinase inhibitors, which are crucial in targeting cancer-related signaling pathways. The structural features of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide make it an attractive candidate for developing novel kinase inhibitors or other therapeutic agents.

The synthesis of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the ethyl group at the 1-position typically involves alkylation reactions, while the attachment of the pyridin-4-yl substituent often requires nucleophilic substitution or condensation reactions. The final step involves forming the carboximidamide group, which can be achieved through various methods such as condensation with amidine precursors or oxidation of an amine derivative.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-ethyl-3-(pyridin-4-yll)-1H-pyrazole -4-carboximidamide to its potential target proteins. These studies have revealed that the compound can effectively occupy binding pockets by forming multiple hydrogen bonds and hydrophobic interactions. Such insights are crucial for rational drug design and optimization efforts aimed at improving potency and selectivity.

The pharmacokinetic properties of 1 -ethyl -3 -(pyridin -4 -yl ) -1 H -pyrazole -4 -carboximidamide are also of significant interest. Understanding how this compound is metabolized and excreted in vivo can provide valuable information for optimizing its therapeutic index. Preliminary studies suggest that it may exhibit moderate solubility in water and lipids, which could influence its absorption and distribution within the body.

In conclusion, 1 -ethyl -3 -(pyridin -4 -yl ) -1 H -pyrazole -4 -carboximidamide (CAS No. 2098137 -93 -8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable scaffold for developing novel therapeutic agents. Further exploration into its synthetic pathways, pharmacological activities, and pharmacokinetic properties will undoubtedly contribute to advancements in drug discovery and development.